Cas no 1165892-60-3 (2,3-dihydro-2,3-dioxo-1H-Indole-4-carbonitrile)

• Product Name: 2,3-dihydro-2,3-dioxo-1H-Indole-4-carbonitrile
• CAS No: 1165892-60-3
• MF: C₉H₄N₂O₂
• MW: 172.140261650085
• CID: 1100259
• PubChem ID: 92020757
• Update Time: 2025-06-08

2,3-dihydro-2,3-dioxo-1H-Indole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-2,3-dioxo-1H-Indole-4-carbonitrile
• 1165892-60-3
• SB64229
• 2,3-Dioxoindoline-4-carbonitrile

• Inchi： 1S/C9H4N2O2/c10-4-5-2-1-3-6-7(5)8(12)9(13)11-6/h1-3H,(H,11,12,13)
• InChI Key： RYBNKDIANDKTIX-UHFFFAOYSA-N
• SMILES： O=C1C(NC2C=CC=C(C#N)C=21)=O

Computed Properties

• Exact Mass: 172.027277375g/mol
• Monoisotopic Mass: 172.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70Ų

Additional information on 2,3-dihydro-2,3-dioxo-1H-Indole-4-carbonitrile

Professional Introduction to 2,3-dihydro-2,3-dioxo-1H-Indole-4-carbonitrile (CAS No. 1165892-60-3)

2,3-dihydro-2,3-dioxo-1H-Indole-4-carbonitrile, with the chemical formula C₉H₄N₂O₂, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the indole family and has garnered considerable attention due to its unique structural properties and potential biological activities. The presence of both a nitrile group and a lactone moiety in its molecular structure makes it a versatile scaffold for further chemical modifications and functionalization, which are essential for drug discovery and development.

The compound’s CAS number, 1165892-60-3, uniquely identifies it in scientific literature and databases, facilitating accurate referencing and research collaboration. Its molecular structure consists of a benzene ring fused with a pyrrole-like ring system, which is further oxidized to form a lactone. The nitrile group at the 4-position introduces polarity and reactivity, making it an attractive candidate for synthesizing more complex molecules.

In recent years, 2,3-dihydro-2,3-dioxo-1H-Indole-4-carbonitrile has been studied for its potential applications in the synthesis of bioactive molecules. Its indole core is a well-known pharmacophore found in numerous natural products and pharmaceuticals, including those with antimicrobial, anti-inflammatory, and anticancer properties. The lactone ring can be hydrolyzed or converted into other functional groups, allowing for the creation of derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex indole derivatives. Researchers have leveraged its structural features to develop novel inhibitors targeting various enzymatic pathways. For instance, modifications of the indole core have led to the discovery of compounds with inhibitory effects on enzymes involved in cancer metabolism. These findings highlight the compound’s potential as a building block in medicinal chemistry.

The nitrile group in 2,3-dihydro-2,3-dioxo-1H-Indole-4-carbonitrile (CAS No. 1165892-60-3) is particularly noteworthy due to its reactivity. It can undergo hydrolysis to form carboxylic acids or participate in condensation reactions to form amides or other nitrogen-containing heterocycles. This versatility makes it an invaluable intermediate in organic synthesis, enabling the construction of diverse molecular architectures.

Recent advancements in computational chemistry have further enhanced the understanding of this compound’s reactivity and potential applications. Molecular modeling studies have predicted its interactions with biological targets, providing insights into how it might be modified to improve binding affinity and selectivity. These computational approaches are increasingly integral to drug discovery pipelines, allowing researchers to design experiments more efficiently.

The pharmaceutical industry has shown particular interest in indole derivatives, given their broad spectrum of biological activities. 2,3-dihydro-2,3-dioxo-1H-Indole-4-carbonitrile fits into this category as a promising lead compound. Its structural features align well with those of known bioactive molecules, suggesting that it could serve as a foundation for developing new therapeutic agents.

In conclusion, 2,3-dihydro-2,3-dioxo-1H-Indole-4-carbonitrile (CAS No. 1165892-60-3) represents a significant compound in pharmaceutical chemistry. Its unique structural attributes and reactivity make it a valuable scaffold for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for this molecule, its importance in medicinal chemistry is likely to grow further.